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Compound of Interest

Compound Name: Nocll

Cat. No.: B561544

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the immunofluorescence (IF) staining of
the Nocll protein, also known as NOC2L. This protocol is intended for life science researchers
and professionals in drug development to facilitate the visualization and subcellular localization
of Nocll.

Introduction

Nocll (NOC2 Like Nucleolar Associated Transcriptional Repressor), also referred to as NIR, is
a protein involved in several critical cellular processes. It functions as a transcriptional
corepressor and an inhibitor of histone acetyltransferase (INHAT), playing a role in regulating
gene expression.[1] Furthermore, Nocll is implicated in the regulation of p53-dependent
apoptosis and ribosome biogenesis.[1][2][3] Given its involvement in fundamental cellular
activities, understanding the subcellular distribution of Nocll is crucial for elucidating its precise
functions and its role in various disease states. Immunofluorescence is a powerful technique
that allows for the visualization of proteins within cells, providing valuable insights into their
localization and potential interactions.[4][5][6]

Experimental Protocol

This protocol outlines the steps for immunofluorescence staining of Nocll in cultured cells.
Optimization of certain parameters, such as antibody concentrations and incubation times, may

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b561544?utm_src=pdf-interest
https://www.benchchem.com/product/b561544?utm_src=pdf-body
https://www.benchchem.com/product/b561544?utm_src=pdf-body
https://www.benchchem.com/product/b561544?utm_src=pdf-body
https://www.ptglab.com/products/NOC2L-Antibody-28509-1-AP.htm
https://www.benchchem.com/product/b561544?utm_src=pdf-body
https://www.ptglab.com/products/NOC2L-Antibody-28509-1-AP.htm
https://www.ncbi.nlm.nih.gov/gene?Db=gene&Cmd=DetailsSearch&Term=26155
https://www.researchgate.net/publication/367206485_Unmasking_the_biological_function_and_regulatory_mechanism_of_NOC2L_a_novel_inhibitor_of_histone_acetyltransferase
https://www.benchchem.com/product/b561544?utm_src=pdf-body
https://www.youtube.com/watch?v=Jqfsv8YBa2Q
https://www.creativebiolabs.net/immunofluorescence.htm
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DsxhFCehEdWM&q=EgSs6uBgGPS9jMgGIjBwEU2MKBlo-8aWHcWVRqA0JoyRzoCZT1nT4eBZY5bDxJEcGptxB59x44wrud9ki9IyAnJSWgFD
https://www.benchchem.com/product/b561544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

be necessary for different cell lines or experimental conditions.
Materials and Reagents:

o Phosphate-Buffered Saline (PBS)

e 4% Paraformaldehyde (PFA) in PBS

e Permeabilization Buffer (e.g., 0.1-0.25% Triton X-100 in PBS)
» Blocking Buffer (e.g., 1% BSA or 5% normal goat serum in PBS with 0.1% Tween 20)[7]
e Primary Antibody: Anti-Nocll/NOC2L antibody

e Fluorophore-conjugated Secondary Antibody

e Nuclear Counterstain (e.g., DAPI)

o Antifade Mounting Medium

o Glass coverslips and microscope slides

Procedure:

o Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate to an
appropriate confluency (typically 50-70%).

 Fixation:

o Carefully aspirate the culture medium.

o Wash the cells twice with PBS.

o Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.
e Washing: Wash the cells three times with PBS for 5 minutes each.

e Permeabilization:
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o Incubate the cells with Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS) for 10
minutes at room temperature. This step is necessary to allow the antibodies to access
intracellular antigens.

o Wash the cells three times with PBS for 5 minutes each.
Blocking:

o Incubate the cells with Blocking Buffer for at least 30-60 minutes at room temperature to
minimize non-specific antibody binding.

Primary Antibody Incubation:

o Dilute the anti-Nocll primary antibody in the antibody dilution buffer (often the same as the
blocking buffer).

o Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or
overnight at 4°C in a humidified chamber.

Washing: Wash the cells three times with PBS for 5 minutes each.
Secondary Antibody Incubation:

o Dilute the fluorophore-conjugated secondary antibody in the antibody dilution buffer,
protecting it from light.

o Incubate the cells with the diluted secondary antibody for 1 hour at room temperature in a
dark, humidified chamber.

Washing: Wash the cells three times with PBS for 5 minutes each, protecting them from light.
Counterstaining (Optional):

o Incubate the cells with a nuclear counterstain like DAPI for 5-10 minutes.

o Wash the cells twice with PBS.

Mounting:
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o Carefully mount the coverslips onto microscope slides using a drop of antifade mounting

medium.

o Seal the edges of the coverslip with nail polish to prevent drying.

e Imaging:

o Visualize the staining using a fluorescence or confocal microscope. Nocll is expected to

show a nucleolar-associated staining pattern.

Data Presentation

The following table summarizes recommended antibody dilutions for Nocll

immunofluorescence based on available data. Researchers should perform a titration

experiment to determine the optimal dilution for their specific experimental setup.

Recommended Dilution

Antibody Information Notes
Range
Anti-NOC2L Polyclonal A starting dilution of 1:200 has
Antibody (e.g., Proteintech 1:100 - 1:400 been validated in U20S cells.
28509-1-AP) [1]
This is a general starting point
N o for purified antibodies where a
General Purified Antibodies 1-10 pg/mL S
specific dilution is not known.
[8]
) A broad range for initial
General Antiserum 1:100 - 1:1000

optimization of antiserum.[8]

Mandatory Visualizations

Experimental Workflow for Nocll Immunofluorescence Staining
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Caption: Workflow of the Nocll immunofluorescence staining protocol.
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Caption: Key functions and interactions of the Nocll protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Protocol for Nocll
Immunofluorescence Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561544#protocol-for-nocii-immunofluorescence-
staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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